3-Ethyl-4-nitrophenylacetic acid ethyl ester

• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol
• IUPAC Name: ethyl 2-(3-ethyl-4-nitrophenyl)acetate
• InChI: InChI=1S/C12H15NO4/c1-3-10-7-9(8-12(14)17-4-2)5-6-11(10)13(15)16/h5-7H,3-4,8H2,1-2H3
• InChI Key: GRHNOGAEOYRHDZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)CC(=O)OCC)[N+](=O)[O-]

Description

3-Ethyl-4-nitrophenylacetic acid ethyl ester is a useful research compound. Its molecular formula is C12H15NO4 and its molecular weight is 237.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-nitrophenylacetic acid ethyl ester (1.63 g) in tetrahydrofuran (100 mL) was dropwise added 2M ethyl magnesium chloride in tetrahydrofuran (3 mL) at −15° C. under argon atmosphere, and the mixture was stirred at the same temperature for 30 minutes. After further dropwise addition of 2M ethyl magnesium chloride in tetrahydrofuran (3 mL), the mixture was stirred at −15° C. for one hour, and 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (3.0 g) was added thereto at the same temperature. The mixture was stirred overnight, and water (300 mL) was added thereto, followed by extraction with chloroform (150 mL×3). The organic layers were combined, washed with saturated brine, dried over sodium sulfate and purified by column chromatography on silica gel with hexane:ethyl acetate=10:1 to give the title compound (1.09 g).